Closantel sodium

Description

Closantel sodium is a salicylanilide anthelmintic and antiparasitic veterinary drug . It is used in livestock, specifically cows and sheep, to treat parasitic infections . These infections include liver flukes (both adults and larvae), gastrointestinal roundworms, screwworms, sheep nasal bots, and sheep keds . Closantel sodium is a synthetic anti-parasitic agent believed to work by inhibiting ATP synthesis . The drug is administered via subcutaneous injection and is intended for veterinary use only .

Belonging to the salicylanilide class of anthelmintics, Closantel sodium is effective against adult and immature flukes, nematodes, and larval stages of some arthropods . It functions as an anthelmintic, antiparasitic, insecticide, and acaricide . Research indicates that Closantel may also act as an allosteric inhibitor, potentially preventing the maturation of proenzymes into active enzymes .

Other salicylanilide anthelmintics include niclosamide, used against tapeworms, and oxyclozanide, used in the treatment of fascioliasis in ruminants . Closantel sodium is not approved for individual use but may be a component in products covered by a group standard . It is important to avoid contact with skin and eyes when using Closantel Sodium Injection, as it may cause irritation. The solution is also flammable .

• CAS No.: 61438-64-0
• Product Name: Closantel sodium
• Molecular Formula: C22H14Cl2I2N2NaO2+
• Molecular Weight: 686.1 g/mol
• IUPAC Name: sodium;N-[5-chloro-4-[(4-chlorophenyl)-cyanomethyl]-2-methylphenyl]-2-hydroxy-3,5-diiodobenzamide
• Standard InChI: InChI=1S/C22H14Cl2I2N2O2.Na/c1-11-6-15(17(10-27)12-2-4-13(23)5-3-12)18(24)9-20(11)28-22(30)16-7-14(25)8-19(26)21(16)29;/h2-9,17,29H,1H3,(H,28,30);/q;+1
• Standard InChIKey: LREGMDNUOGTSIK-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1NC(=O)C2=C(C(=CC(=C2)I)I)[O-])Cl)C(C#N)C3=CC=C(C=C3)Cl.[Na+]
• Canonical SMILES: CC1=CC(=C(C=C1NC(=O)C2=C(C(=CC(=C2)I)I)O)Cl)C(C#N)C3=CC=C(C=C3)Cl.[Na+]
• Synonyms: NA
• PubChem Compound: 45358330
• Last Modified: Sep 13 2023